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Compound of Interest

Compound Name: INF39

Cat. No.: B608100 Get Quote

For researchers, scientists, and drug development professionals working with INF39, a

comprehensive understanding of safety protocols and handling procedures is paramount. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure the safe and effective use of this irreversible NLRP3 inhibitor.

Personal Protective Equipment (PPE) and Safety
Measures
When handling INF39, appropriate personal protective equipment is mandatory to minimize

exposure and ensure laboratory safety. The following PPE should be worn at all times:

Eye and Face Protection: Chemical safety goggles or a face shield are essential to protect

against splashes.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and

change them immediately if contaminated.

Skin and Body Protection: A laboratory coat must be worn. For operations with a higher risk

of exposure, consider additional protective clothing.

Respiratory Protection: If working with the powdered form or in a situation where

aerosolization is possible, a certified respirator is necessary.
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General laboratory hygiene practices should be strictly followed. Do not eat, drink, or smoke in

areas where INF39 is handled. Wash hands thoroughly after handling the compound.

Hazard Identification and First Aid
INF39 should be handled with care, assuming it is a hazardous substance.

Hazard Statement Precautionary Statement

May be harmful if swallowed, inhaled, or

absorbed through the skin.

Avoid contact with eyes, skin, and clothing.

Avoid breathing dust, fume, gas, mist, vapors, or

spray.

First Aid Measures:

In case of eye contact: Immediately flush with plenty of water for at least 15 minutes.

In case of skin contact: Immediately wash with soap and plenty of water.

If inhaled: Move the person to fresh air.

If swallowed: Rinse mouth with water.

In all cases of exposure, seek immediate medical attention.

Operational Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of INF39 and ensuring the

safety of laboratory personnel.

Handling:

INF39 should be handled in a well-ventilated area, preferably in a chemical fume hood.

Avoid the formation of dust and aerosols.

Use only non-sparking tools.
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Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Recommended storage temperature is -20°C.

Keep away from incompatible materials such as strong oxidizing agents.

Quantitative Data Summary
Property Value Source

Molecular Formula C₁₂H₁₃ClO₂

Molecular Weight 224.68 g/mol

Solubility Soluble in DMSO and Ethanol

Storage Temperature -20°C

Disposal Plan
All waste materials contaminated with INF39, including empty containers, should be treated as

hazardous waste.

Disposal Procedure:

Segregation: Collect all INF39 waste in a designated, labeled, and sealed container.

Consult Regulations: Dispose of the waste in accordance with all applicable federal, state,

and local environmental regulations.

Professional Disposal: Contact a licensed professional waste disposal service to arrange for

pickup and disposal. Do not attempt to dispose of INF39 down the drain or in regular trash.

Experimental Workflow: Safe Handling and Disposal
of INF39
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1. Preparation
- Don appropriate PPE
- Work in a fume hood

2. Handling INF39
- Weigh and dissolve

- Avoid dust/aerosol generation

Proceed with experiment

3. Post-Experiment
- Decontaminate work area

- Remove PPE correctly

Experiment complete

4. Waste Segregation
- Collect all contaminated materials

(gloves, tips, containers)

Generate waste

5. Waste Storage
- Store in a labeled, sealed
hazardous waste container

Secure waste

6. Professional Disposal
- Contact licensed waste

disposal service

Arrange for pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of INF39.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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